Cas no 36556-06-6 (5,6,7,8-Tetrahydroisoquinoline)

• Product Name: 5,6,7,8-Tetrahydroisoquinoline
• CAS No: 36556-06-6
• MF: C₉H₁₁N
• MW: 133.190342187881
• MDL: MFCD00012168
• CID: 54597
• PubChem ID: 119010
• Update Time: 2025-04-18

5,6,7,8-Tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydroisoquinoline
• Isoquinoline, 5,6,7,8-tetrahydro-
• 5,6,7,8-Tetrahydro-isoquinoline
• HTMGQIXFZMZZKD-UHFFFAOYSA-N
• Q63408733
• 5,6,7,8-tetra-hydro-isoquinoline
• CT0253
• BDBM50369456
• VQ10243
• AB0009769
• ST24032846
• T1230
• AMY12325
• SCHEMBL28211
• 5,6,7,8-Tetrahydroisoquinoline, 95%
• SB36851
• EINECS 253-098-4
• NS00030057
• FT-0649653
• 36556-06-6
• AS-38564
• AKOS000121445
• Z104492180
• CS-0114104
• InChI=1/C9H11N/c1-2-4-9-7-10-6-5-8(9)3-1/h5-7H,1-4H
• DTXSID40190050
• SY029025
• EN300-21119
• MFCD00012168
• CHEMBL121919
• DB-069401
• DTXCID50112541

• MDL： MFCD00012168
• Inchi： 1S/C9H11N/c1-2-4-9-7-10-6-5-8(9)3-1/h5-7H,1-4H2
• InChI Key： HTMGQIXFZMZZKD-UHFFFAOYSA-N
• SMILES： N1C=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 133.08900
• Monoisotopic Mass: 133.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Liquid
• Density: 1.03 g/mL at 25 °C(lit.)
• Melting Point: 146.5°C
• Boiling Point: 81°C/1mmHg(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: n20/D 1.545(lit.)
• PSA: 12.89000
• LogP: 1.96040
• Solubility: Not determined

5,6,7,8-Tetrahydroisoquinoline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives